Cas no 1800284-61-0 (1,3,2-Dioxaborolane, 2-[(3-bromo-4-methylphenyl)methyl]-4,4,5,5-tetramethyl-)
1,3,2-Dioxaborolane, 2-[(3-bromo-4-methylphenyl)methyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborolane, 2-[(3-bromo-4-methylphenyl)methyl]-4,4,5,5-tetramethyl-
- 2-(3-Bromo-4-methylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-[(3-bromo-4-methylphenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
-
- MDL: MFCD32707248
- Inchi: 1S/C14H20BBrO2/c1-10-6-7-11(8-12(10)16)9-15-17-13(2,3)14(4,5)18-15/h6-8H,9H2,1-5H3
- InChI Key: IQFIEHOBWBQDKO-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C=CC(=C1)CB1OC(C)(C)C(C)(C)O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 290
- Topological Polar Surface Area: 18.5
1,3,2-Dioxaborolane, 2-[(3-bromo-4-methylphenyl)methyl]-4,4,5,5-tetramethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB567580-250mg |
2-(3-Bromo-4-methylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; . |
1800284-61-0 | 250mg |
€409.00 | 2025-04-20 | ||
| abcr | AB567580-500mg |
2-(3-Bromo-4-methylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; . |
1800284-61-0 | 500mg |
€562.30 | 2025-04-20 | ||
| abcr | AB567580-1g |
2-(3-Bromo-4-methylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; . |
1800284-61-0 | 1g |
€766.00 | 2025-04-20 | ||
| abcr | AB567580-250 mg |
2-(3-Bromo-4-methylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; . |
1800284-61-0 | 250mg |
€379.10 | 2023-06-14 | ||
| abcr | AB567580-500 mg |
2-(3-Bromo-4-methylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; . |
1800284-61-0 | 500mg |
€638.30 | 2023-06-14 | ||
| abcr | AB567580-1 g |
2-(3-Bromo-4-methylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; . |
1800284-61-0 | 1g |
€873.60 | 2023-06-14 | ||
| Aaron | AR01REYR-250mg |
1,3,2-Dioxaborolane, 2-[(3-bromo-4-methylphenyl)methyl]-4,4,5,5-tetramethyl- |
1800284-61-0 | 95% | 250mg |
$562.00 | 2025-02-12 | |
| Aaron | AR01REYR-500mg |
1,3,2-Dioxaborolane, 2-[(3-bromo-4-methylphenyl)methyl]-4,4,5,5-tetramethyl- |
1800284-61-0 | 95% | 500mg |
$638.00 | 2025-02-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY392012-1g |
3-Bromo-4-methylbenzylboronic Acid Pinacol Ester |
1800284-61-0 | ≥95% | 1g |
¥5598.00 | 2025-04-17 |
1,3,2-Dioxaborolane, 2-[(3-bromo-4-methylphenyl)methyl]-4,4,5,5-tetramethyl- Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 1,3,2-Dioxaborolane, 2-[(3-bromo-4-methylphenyl)methyl]-4,4,5,5-tetramethyl-
Introduction to 1,3,2-Dioxaborolane, 2-[(3-bromo-4-methylphenyl)methyl]-4,4,5,5-tetramethyl-
The compound 1,3,2-Dioxaborolane, specifically the derivative 2-[(3-bromo-4-methylphenyl)methyl]-4,4,5,5-tetramethyl, is a significant molecule in the field of organic chemistry. This compound is identified by the CAS Registry Number 1800284-61-0. Its structure consists of a dioxaborolane ring system with substituents that include a bromo group and methyl groups. The presence of these substituents imparts unique electronic and steric properties to the molecule.
Recent studies have highlighted the importance of dioxaborolane derivatives in various chemical reactions. For instance, they have been employed as intermediates in the synthesis of complex organic molecules. The specific derivative under discussion has shown promise in applications such as catalytic processes and materials science. Its ability to act as a versatile building block in organic synthesis has made it a topic of interest in both academic and industrial research.
The synthesis of 1,3,2-Dioxaborolane derivatives typically involves multi-step procedures that require precise control over reaction conditions. One common approach involves the use of transition metal catalysts to facilitate key transformations. Researchers have optimized these methods to enhance yield and purity, making them more suitable for large-scale production.
In terms of applications, this compound has been utilized in the development of advanced materials. For example, its incorporation into polymer systems has led to materials with improved mechanical and thermal properties. Additionally, its role in medicinal chemistry is being explored due to its potential as a pharmacophore or drug delivery agent.
The latest research on this compound has focused on understanding its reactivity under various conditions. Computational studies have provided insights into its electronic structure and bonding patterns. These findings have been instrumental in designing new synthetic routes and predicting its behavior in different chemical environments.
In conclusion, the compound 1800284-61-0, or 1,3,2-Dioxaborolane, continues to be a subject of intense research due to its versatile properties and wide-ranging applications. As new discoveries emerge from ongoing studies, this molecule is expected to play an even more critical role in advancing organic chemistry and related fields.
1800284-61-0 (1,3,2-Dioxaborolane, 2-[(3-bromo-4-methylphenyl)methyl]-4,4,5,5-tetramethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)